Cas no 2640843-19-0 (4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole)

• Product Name: 4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole
• CAS No: 2640843-19-0
• MF: C₁₉H₂₅N₃O₃S₂
• MW: 407.550101995468
• CID: 5316205
• PubChem ID: 155801021
• Update Time: 2025-05-21

4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [1-(4,7-Dimethoxy-2-benzothiazolyl)-3-piperidinyl]-4-thiomorpholinylmethanone
• 4,7-dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole
• AKOS040724571
• 2640843-19-0
• F6753-3373
• 4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C19H25N3O3S2/c1-24-14-5-6-15(25-2)17-16(14)20-19(27-17)22-7-3-4-13(12-22)18(23)21-8-10-26-11-9-21/h5-6,13H,3-4,7-12H2,1-2H3
• InChI Key： FEARMVCKBIFZHV-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CN(C2=NC3C(=CC=C(C=3S2)OC)OC)CCC1)=O

Computed Properties

• Exact Mass: 407.13373402g/mol
• Monoisotopic Mass: 407.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.8±65.0 °C(Predicted)
• pka: 5.74±0.30(Predicted)

Additional information on 4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole

Introduction to 4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole (CAS No. 2640843-19-0)

4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2640843-19-0, belongs to the benzothiazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including methoxy groups, a thiomorpholine moiety, and a piperidine ring, which collectively contribute to its distinctive chemical behavior and biological interactions.

The significance of 4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole lies in its potential as a lead compound for drug discovery and development. The benzothiazole core is a well-documented scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiomorpholine and piperidine substituents further enhances its pharmacological profile by introducing additional binding pockets and interaction sites with biological targets. These structural features make it an attractive candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction mechanisms of this compound with various biological targets. Studies have suggested that the thiomorpholine moiety may play a crucial role in modulating enzyme activity, while the piperidine ring could contribute to stabilizing protein-ligand interactions. These insights have guided the design of derivative compounds with improved pharmacokinetic properties and enhanced efficacy.

The synthesis of 4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the thiomorpholine and piperidine units necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed advanced techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations to construct the complex molecular framework efficiently.

In vitro studies have demonstrated promising biological activities of this compound across multiple disease models. Initial research has highlighted its potential in inhibiting key enzymes involved in cancer progression, such as kinases and proteases. The methoxy groups in the benzothiazole ring are believed to enhance solubility and metabolic stability, making it a favorable candidate for further preclinical development. Additionally, the thiomorpholine-piperidine scaffold has shown promise in modulating neurotransmitter systems, suggesting potential applications in central nervous system disorders.

The exploration of 4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for studying molecular recognition processes in drug design. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into structure-function relationships that are critical for developing next-generation therapeutics.

Future research directions include optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, exploring derivatives of this compound with modified functional groups could lead to novel analogs with enhanced potency or selectivity. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The growing interest in heterocyclic compounds like 4,7-Dimethoxy-2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole underscores their importance in modern drug discovery. As our understanding of complex biological systems continues to evolve, compounds with multifunctional scaffolds like this one will play a pivotal role in addressing unmet medical needs. Continued investigation into its pharmacological properties will likely uncover new therapeutic opportunities across various disease indications.